methyl 8-methyl-4-oxo-6-thiophen-2-yl-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate

• IUPAC Name: methyl 8-methyl-4-oxo-6-thiophen-2-yl-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate
• InChI: InChI=1S/C14H14N2O3S2/c1-8-11(13(18)19-2)12(9-4-3-6-20-9)16-10(17)5-7-21-14(16)15-8/h3-4,6,12H,5,7H2,1-2H3
• InChI Key: VYDAZAKNQNRIFR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(N2C(=O)CCSC2=N1)C3=CC=CS3)C(=O)OC
• Molecular Formula: C14H14N2O3S2
• Molecular Weight: 322.4 g/mol
• CAS No.: 324543-21-7

Description

Methyl 8-methyl-4-oxo-6-thiophen-2-yl-3,6-dihydro-2H-pyrimido[2,1-b][1,3]thiazine-7-carboxylate is a useful research compound. Its molecular formula is C14H14N2O3S2 and its molecular weight is 322.4. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Research has delved into the synthesis and reactions of Biginelli compounds, exploring methylation, acylation, and the formation of various heterocyclic structures, such as pyrimido[2,3-b]thiazines, thiazolo[3,2-a]pyrimidines, and indeno[1,2-d]pyrimidines, starting from related Biginelli compounds (Kappe & Roschger, 1989).
• Studies on the synthesis of pyrido and thiadiazine derivatives have been conducted, yielding complex structures through reactions involving ethyl 3-amino-4-oxo-2-thioxo-1,3,4,5,6,8-hexahydropyrido thieno pyrimidine carboxylate with various electrophiles and nucleophiles (Ahmed, 2002).
• The preparation and biological evaluation of pyrimidine, pyrimido[2,1-b][1,3]thiazine, and thiazolo[3,2-a]pyrimidine derivatives have been explored, highlighting their antimicrobial activities (Sayed et al., 2006).

Biological Applications and Evaluations

• Compounds derived from pyrimido[2,1-b][1,3]thiazine structures have been synthesized and assessed for antiviral activities, demonstrating the potential utility of these compounds in medicinal chemistry (Sayed & Ali, 2007).
• Novel synthetic approaches have been applied to create tetrahydrobenzothiophene and benzothienopyrimidine derivatives under microwave irradiation, showcasing advancements in efficient synthesis methods for potential therapeutic agents (Abdalha et al., 2011).

Mechanistic Insights and Synthetic Methodologies

• Investigations into the action of amines and hydrazines on imidates derived from methyl 3-amino-2-thiophene carboxylate have provided insights into cyclization mechanisms and the relative activities of ester and imidate groups, contributing to the synthesis of thienopyrimidinones (Hajjem et al., 2010).